5-Amino-4-(1H-1,3-benzodiazol-2-YL)-1-[4-(benzyloxy)phenyl]-2,3-dihydro-1H-pyrrol-3-one

• Molecular Formula: C24H20N4O2
• Molecular Weight: 396.4 g/mol
• IUPAC Name: 4-(1H-benzimidazol-2-yl)-5-imino-1-(4-phenylmethoxyphenyl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C24H20N4O2/c25-23-22(24-26-19-8-4-5-9-20(19)27-24)21(29)14-28(23)17-10-12-18(13-11-17)30-15-16-6-2-1-3-7-16/h1-13,25,29H,14-15H2,(H,26,27)
• InChI Key: RBMAVSOXIMTIJL-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(C(=N)N1C2=CC=C(C=C2)OCC3=CC=CC=C3)C4=NC5=CC=CC=C5N4)O

Description

• This compound is a complex heterocyclic molecule with a fused benzodiazole and pyrrole ring system. Let’s break down its structure:
  • The benzodiazole ring consists of a benzene ring fused to a diazole (five-membered ring containing two nitrogen atoms).
  • The pyrrole ring is a five-membered ring containing four carbon atoms and one nitrogen atom.
  • The substituents include an amino group (NH₂) and a benzyloxy group (C₆H₅CH₂O).
• The compound’s full IUPAC name is 5-Amino-4-(1H-1,3-benzodiazol-2-YL)-1-[4-(benzyloxy)phenyl]-2,3-dihydro-1H-pyrrol-3-one .

Preparation Methods

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Chemical Reactions Analysis

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Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential bioactivity (e.g., antimicrobial, antitumor).

Medicine: Studied for drug development (e.g., targeting specific receptors).

Industry: Precursor for dyes, pigments, and other fine chemicals.

Mechanism of Action

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Comparison with Similar Compounds

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Remember that this compound’s applications and properties are continually explored through research, and new findings may emerge